Cas no 6440-09-1 (4,4'-Di(1,2,3-triazolyl)Disulfide Hydrate)

• Product Name: 4,4'-Di(1,2,3-triazolyl)Disulfide Hydrate
• CAS No: 6440-09-1
• MF: C₄H₄N₆S₂
• MW: 200.244755744934
• CID: 1678909
• PubChem ID: 87561222
• Update Time: 2025-05-20

4,4'-Di(1,2,3-triazolyl)Disulfide Hydrate Chemical and Physical Properties

Names and Identifiers

• 4-(2H-triazol-4-yldisulfanyl)-2H-triazole
• Di-(1H-1,2,3-triazol-5-yl)disulfid
• 3H,3'H-4,4'-disulfanediyl-bis-[1,2,3]triazole
• 4,4'-Dithiobis(1,2,3-triazole)
• 4,4'-Di(1,2,3-triazolyl) Disulfide
• D3855
• 4,4'-Di(1,2,3-triazolyl) Disulfide Hydrate
• NULL
• 4,4'-Dithiobis(1,2,3-triazole) Hydrate
• dithiobis(triazole)
• Bis(1H-1,2,3-triazole-4-yl) persulfide
• 4,4'-Disulfanediylbis(2H-1,2,3-triazole)
• 4,4-Di(1,2,3-triazolyl) Disulfide
• 4-(2H-1,2,3-triazol-4-yldisulfanyl)-2H-1,2,3-triazole
• 6440-09-1
• DTXSID80629531
• PD193309
• 4,4'-Di(1,2,3-triazolyl)disulfide
• TD-3
• NLSOBKJRPPRVSB-UHFFFAOYSA-N
• SCHEMBL158090
• 4,4'-Di(1,2,3-triazolyl)Disulfide Hydrate

• MDL： D155334
• Inchi： 1S/C4H4N6S2/c1-3(7-9-5-1)11-12-4-2-6-10-8-4/h1-2H,(H,5,7,9)(H,6,8,10)
• InChI Key： NLSOBKJRPPRVSB-UHFFFAOYSA-N
• SMILES： S(C1C=NNN=1)SC1C=NNN=1

Computed Properties

• Exact Mass: 199.99400
• Monoisotopic Mass: 199.99388650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134
• XLogP3: 0

Experimental Properties

• PSA: 133.74000
• LogP: 0.72220

4,4'-Di(1,2,3-triazolyl)Disulfide Hydrate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Additional information on 4,4'-Di(1,2,3-triazolyl)Disulfide Hydrate

4,4'-Di(1,2,3-Triazolyl)Disulfide Hydrate: A Comprehensive Overview

The compound with CAS No. 6440-09-1, commonly referred to as 4,4'-Di(1,2,3-triazolyl)disulfide hydrate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines the functional groups of triazoles and disulfides, making it a versatile building block for various applications.

Triazoles, as heterocyclic aromatic compounds, are known for their stability and reactivity. The presence of two triazole rings in this compound enhances its electronic properties and makes it a promising candidate for use in coordination chemistry and supramolecular assembly. Recent studies have highlighted the ability of this compound to act as a ligand in metal complexes, facilitating the formation of stable metal-organic frameworks (MOFs). These MOFs have potential applications in gas storage and catalysis.

The disulfide group in 4,4'-Di(1,2,3-triazolyl)disulfide hydrate adds another layer of functionality to the molecule. Disulfides are known for their redox activity and ability to undergo reversible transformations under oxidative or reductive conditions. This property has been exploited in recent research to develop electrochemical sensors and redox-active materials for energy storage devices such as batteries and supercapacitors.

One of the most exciting developments involving this compound is its role in click chemistry. The triazole group is a key component in the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which has revolutionized the way complex molecules are synthesized. By incorporating this compound into click reactions, researchers have been able to create intricate molecular architectures with unprecedented precision.

In terms of synthesis, 4,4'-Di(1,2,3-triazolyl)disulfide hydrate can be prepared via a variety of methods. One common approach involves the reaction of sodium azide with an alkyne derivative in the presence of a copper catalyst. This method not only ensures high yields but also allows for fine-tuning of the product's properties by varying the substituents on the triazole rings.

The hydrate form of this compound adds hydroxyl groups to its structure, enhancing its solubility in polar solvents and improving its compatibility with biological systems. This makes it particularly useful in drug delivery systems and bioconjugation reactions. Recent studies have demonstrated its potential as a carrier for anti-cancer drugs due to its ability to target specific receptors on cancer cells.

In conclusion, 4,4'-Di(1,2,3-triazolyl)disulfide hydrate is a multifaceted compound with applications spanning from materials science to biomedicine. Its unique combination of functional groups and reactivity makes it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new properties and applications for this compound, it is poised to play an increasingly important role in both academic research and industrial applications.